(E)-1-(azepan-1-yl)-3-(4-propoxyphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1-(azepan-1-yl)-3-(4-propoxyphenyl)prop-2-en-1-one
• InChI: InChI=1S/C18H25NO2/c1-2-15-21-17-10-7-16(8-11-17)9-12-18(20)19-13-5-3-4-6-14-19/h7-12H,2-6,13-15H2,1H3/b12-9+
• InChI Key: CHGHBNKXQBKGNN-FMIVXFBMSA-N
• Canonical SMILES: CCCOC1=CC=C(C=C1)C=CC(=O)N2CCCCCC2
• Isomeric SMILES: CCCOC1=CC=C(C=C1)/C=C/C(=O)N2CCCCCC2
• Molecular Formula: C18H25NO2
• Molecular Weight: 287.4 g/mol

Description

(E)-1-(azepan-1-yl)-3-(4-propoxyphenyl)prop-2-en-1-one, also known as AZPP, is a chemical compound that has gained significant attention in the field of scientific research. This compound belongs to the class of chalcones, which are organic compounds that have been found to possess a wide range of biological activities. AZPP has been the subject of many studies due to its potential applications in various fields, including medicinal and agricultural chemistry.

Scientific Research Applications

Synthesis and Crystal Structures

Chalcone derivatives have been synthesized through base-catalyzed Claisen-Schmidt condensation reactions. These compounds, including variations with substituted phenyl groups, have been characterized using techniques like FT-IR, elemental analysis, and single-crystal X-ray diffraction. Such studies reveal the molecular geometry, including dihedral angles and intra-molecular hydrogen bonds, highlighting the compounds' stability and interaction potentials through weak intermolecular interactions (Salian et al., 2018).

Antioxidant Activity

Some chalcone derivatives have been synthesized and tested for their antioxidant activity. The study involves characterizing compounds based on various spectroscopic methods and testing their free radical scavenging ability. This indicates the potential of chalcone derivatives in contributing to antioxidant properties, with specific structures showing stronger activity based on the presence of hydroxyl functionalities (Sulpizio et al., 2016).

Photophysical Properties

Research on the effect of solvent polarity on the photophysical properties of chalcone derivatives has been conducted. This involves analyzing the absorption and fluorescence characteristics in various solvents, indicating how solvent environments affect the electronic properties of these compounds. Such studies are crucial for understanding the applications of chalcone derivatives in materials science, particularly in developing optical materials and sensors (Kumari et al., 2017).

Hirshfeld Surface Analysis

The structural elucidation of chalcone derivatives through Hirshfeld surface analysis offers insights into the molecular interactions within crystal structures. This analysis helps visualize intermolecular interactions, providing a deeper understanding of the compound's stability and packing in solid-state forms. Such studies are important for the development of pharmaceuticals and materials with specific crystallographic properties (Shivalingegowda et al., 2017).